Cas no 199866-90-5 (1,4-Difluoro-2,5-dimethoxybenzene)

1,4-Difluoro-2,5-dimethoxybenzene structure
199866-90-5 structure
Product Name:1,4-Difluoro-2,5-dimethoxybenzene
CAS No:199866-90-5
MF:C8H8F2O2
MW:174.144729614258
MDL:MFCD00142553
CID:92307
PubChem ID:24864020
Update Time:2025-09-28

1,4-Difluoro-2,5-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 1,4-Difluoro-2,5-dimethoxybenzene
    • 2,5-difluoro-1,4-dimethoxybenzene
    • 1,4-Difluoro-2,5-dimethoxybenzene98%
    • 1,4-Difluoro-2,5-dimethoxybenzene 98%
    • DTXSID60378878
    • A814139
    • MFCD00142553
    • AS-75861
    • 199866-90-5
    • 1,4-difluoro-2,5-dimethoxy-benzene
    • InChI=1/C8H8F2O2/c1-11-7-3-6(10)8(12-2)4-5(7)9/h3-4H,1-2H
    • Benzene, 1,4-difluoro-2,5-dimethoxy-
    • AKOS015890129
    • 1,4-Difluoro-2,5-dimethoxybenzene, 99%
    • SCHEMBL2937347
    • FT-0606870
    • CS-0449595
    • J-012921
    • QNQUBUBFPGHXAL-UHFFFAOYSA-N
    • G77975
    • DB-066021
    • MDL： MFCD00142553
    • Inchi： 1S/C8H8F2O2/c1-11-7-3-6(10)8(12-2)4-5(7)9/h3-4H,1-2H3
    • InChI Key： QNQUBUBFPGHXAL-UHFFFAOYSA-N
    • SMILES： FC1C=C(C(=CC=1OC)F)OC

Computed Properties

  • Exact Mass: 174.04900
  • Monoisotopic Mass: 174.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1
  • Topological Polar Surface Area: 18.5A^2

Experimental Properties

  • Color/Form: White or light orange powder
  • Density: 1.193
  • Melting Point: 123-125 °C (lit.)
  • Boiling Point: 193.7°C at 760 mmHg
  • Flash Point: 77.4°C
  • Refractive Index: 1.455
  • PSA: 18.46000
  • LogP: 1.98200
  • Solubility: Insoluble in water

1,4-Difluoro-2,5-dimethoxybenzene Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S36

1,4-Difluoro-2,5-dimethoxybenzene Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1,4-Difluoro-2,5-dimethoxybenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-UN413-250mg
1,4-Difluoro-2,5-dimethoxybenzene
 199866-90-5 99%
250mg
 ￥208.0 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-UN413-50mg
1,4-Difluoro-2,5-dimethoxybenzene
 199866-90-5 99%
50mg
 ￥99.0 2022-02-28
Alichem
A015001084-250mg
2,5-Difluoro-1,4-dimethoxybenzene
 199866-90-5 97%
250mg
 $489.60 2023-09-02
Alichem
A015001084-500mg
2,5-Difluoro-1,4-dimethoxybenzene
 199866-90-5 97%
500mg
 $847.60 2023-09-02
Alichem
A015001084-1g
2,5-Difluoro-1,4-dimethoxybenzene
 199866-90-5 97%
1g
 $1579.40 2023-09-02
Apollo Scientific
PC4109-1g
1,4-Difluoro-2,5-dimethoxybenzene
 199866-90-5 98%
1g
 £60.00 2024-08-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA03324-5g
1,4-Difluoro-2,5-dimethoxybenzene
 199866-90-5 99%
5g
 ¥1768.0 2024-07-18
TRC
D404190-10mg
1,4-Difluoro-2,5-dimethoxybenzene
 199866-90-5
10mg
 $ 50.00 2022-06-05
TRC
D404190-50mg
1,4-Difluoro-2,5-dimethoxybenzene
 199866-90-5
50mg
 $ 65.00 2022-06-05
TRC
D404190-100mg
1,4-Difluoro-2,5-dimethoxybenzene
 199866-90-5
100mg
 $ 80.00 2022-06-05

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